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Compound of Interest

Compound Name:
1-(trans-4-Butylcyclohexyl)-4-

iodobenzene

Cat. No.: B568350 Get Quote

This technical guide provides comprehensive information on 1-(trans-4-butylcyclohexyl)-4-
iodobenzene, including its chemical identity, physical properties, and crucial safety data. It is

intended for researchers, scientists, and professionals in drug development and materials

science who may be working with this compound.

Chemical and Physical Properties
1-(trans-4-Butylcyclohexyl)-4-iodobenzene is an organic compound that features a

butylcyclohexyl group attached to an iodinated benzene ring. Its chemical structure makes it a

valuable intermediate in organic synthesis, particularly in cross-coupling reactions for the

development of liquid crystals and pharmaceutical compounds.
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Property Value Source

CAS Number 114834-79-6 [1][2]

Molecular Formula C₁₆H₂₃I [1][2]

Molecular Weight 342.26 g/mol [1]

Appearance Liquid [1]

Purity ≥99.5% [1]

IUPAC Name
1-(4-butylcyclohexyl)-4-

iodobenzene
[1]

Canonical SMILES
CCCC[C@H]1CC--INVALID-

LINK--CC1
[1]

InChI Key
WSVCQFMWNNGAEB-

HDJSIYSDSA-N
[1]

Note: While this compound is listed as a liquid, similar structures such as 1-iodo-4-(trans-4-n-

pentylcyclohexyl)benzene and 1-iodo-4-(trans-4-n-propylcyclohexyl)benzene are reported as

white solids, suggesting that the physical state may vary with purity and temperature.[3][4]

Safety Data
A specific Safety Data Sheet (SDS) for 1-(trans-4-butylcyclohexyl)-4-iodobenzene is not

readily available. However, based on the safety profiles of structurally similar compounds, a

summary of potential hazards and precautionary measures has been compiled. It is imperative

to handle this chemical with appropriate caution in a laboratory setting.
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Hazard Category
GHS Classification and Precautionary
Statements

Eye Irritation

H319: Causes serious eye irritation. (Based on

1-tert-butyl-4-iodobenzene and 4-tert-

butylcyclohexanol)[5][6] P264: Wash skin

thoroughly after handling.[5][6][7] P280: Wear

eye protection/face protection.[5][6][7]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5][6] P337+P313: If eye

irritation persists: Get medical advice/attention.

Skin Irritation

H315: Causes skin irritation. (Based on 1-iodo-

4-(trans-4-n-pentylcyclohexyl)benzene and 4-

tert-butylcyclohexyl acetate)[3][7] P280: Wear

protective gloves.[7] P302+P352: IF ON SKIN:

Wash with plenty of water.[7] P332+P313: If skin

irritation occurs: Get medical advice/attention.[7]

Respiratory Irritation

H335: May cause respiratory irritation. (Based

on 1-iodo-4-(trans-4-n-

pentylcyclohexyl)benzene)[3] P261: Avoid

breathing dust/fume/gas/mist/vapors/spray.[3]

Acute Toxicity (Oral)

H302: Harmful if swallowed. (Based on 1-iodo-

4-(trans-4-n-pentylcyclohexyl)benzene)[3] P270:

Do not eat, drink or smoke when using this

product. P301+P312: IF SWALLOWED: Call a

POISON CENTER or doctor/physician if you

feel unwell.

Aquatic Hazard

H402: Harmful to aquatic life. (Based on 4-tert-

butylcyclohexanol) P273: Avoid release to the

environment.

The following diagram illustrates a logical workflow for handling 1-(trans-4-butylcyclohexyl)-4-
iodobenzene based on its potential hazards.
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Risk Assessment

Handling Protocol

Emergency Procedures

Identify Compound:
1-(trans-4-Butylcyclohexyl)-4-iodobenzene

Review Potential Hazards:
- Eye Irritation (H319)
- Skin Irritation (H315)

- Respiratory Irritation (H335)
- Harmful if Swallowed (H302)

- Aquatic Hazard (H402)

Consult Safety Data

Wear Personal Protective Equipment (PPE):
- Safety Goggles (P280)

- Chemical-resistant Gloves (P280)
- Lab Coat

Implement Controls

Use in a well-ventilated area
or fume hood (P261)

Wash hands thoroughly after handling (P264)

Eye Contact:
Rinse with water for several minutes (P305+P351+P338)

Skin Contact:
Wash with plenty of water (P302+P352)

Ingestion:
Call a POISON CENTER (P301+P312)

Seek medical attention if irritation persists

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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